Cas no 329265-56-7 (methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate)

• Product Name: methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate
• CAS No: 329265-56-7
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 5447079
• PubChem ID: 2063947
• Update Time: 2025-07-24

methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS001019479
• EN300-1191845
• Z56794231
• Oprea1_781223
• methyl 2-({3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}sulfanyl)acetate
• 2-[(3-Formyl-4-oxo-4H-pyrido[1,2-a]pyrimidine)-2-ylthio]acetic acid methyl ester
• HMS2694G22
• SR-01000029531
• CHEMBL1603132
• METHYL ((3-FORMYL-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-2-YL)THIO)ACETATE
• 329265-56-7
• MLS001018650
• SMR000363141
• methyl 2-(3-formyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)sulfanylacetate
• SR-01000029531-1
• Methyl 2-[(3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)thio]acetate
• methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate

• Inchi： 1S/C12H10N2O4S/c1-18-10(16)7-19-11-8(6-15)12(17)14-5-3-2-4-9(14)13-11/h2-6H,7H2,1H3
• InChI Key： XYHFNDKCLPKBLV-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=C(C=O)C(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 278.03612798g/mol
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate

Methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}sulfanyl)acetate (CAS No. 329265-56-7): A Comprehensive Overview

Methyl 2-({3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-ylsulfanyl}acetate) (CAS No. 329265-56-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrido[1,2-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its 3-formyl and 4H-pyrido1,2-apyrimidin-2-yl sulfanyl substituents, make it a promising candidate for further exploration in drug discovery.

The chemical structure of Methyl 2-{(3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl sulfanyl)acetate} exhibits a rich functional diversity that positions it as a versatile intermediate in synthetic chemistry. The presence of both carbonyl and sulfanyl groups within the pyrido[1,2-a]pyrimidine core suggests potential reactivity that could be exploited in various chemical transformations. These features are particularly intriguing for medicinal chemists who are continually seeking novel scaffolds to develop next-generation therapeutics.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active molecules. Pyrido[1,2-a]pyrimidines, in particular, have been extensively studied for their roles in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of cancer, inflammation, and infectious diseases. The compound Methyl 2-{(3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl sulfanyl)acetate} is no exception and has been the subject of several innovative synthetic strategies aimed at optimizing its pharmacological profile.

The synthesis of Methyl 2-{(3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl sulfanyl)acetate} involves a multi-step process that highlights the complexity and precision required in modern organic synthesis. Key steps include the formation of the pyrido[1,2-a]pyrimidine core through cyclization reactions followed by functionalization at the 3-position with a formyl group. Subsequent introduction of the sulfanyl group at the 4-position completes the structural framework. These synthetic routes often require specialized reagents and conditions to ensure high yields and purity.

The biological activity of Methyl 2-{(3-formyl-4 oxo -4H-pyrido1 , 2 -apy rimidin - 2 - yl sul fanyl ) ac eta te } has been extensively evaluated in various preclinical studies. Initial investigations have revealed potential inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For example, studies suggest that this compound may interfere with kinases and other signaling molecules that play crucial roles in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The pharmacokinetic properties of Methyl 2-{(3-formyl - 4 - oxo - 4 H - py rid o [ 1 , 2 - a ] p y rim idin - 2 - yl sul fanyl ) ac eta te } are also of significant interest. Research has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles under certain conditions. These findings are crucial for assessing the compound's potential as a drug candidate and for guiding further optimization efforts. Understanding how the body processes this compound is essential for developing formulations that maximize its therapeutic efficacy while minimizing side effects.

In conclusion, Methyl 2-{(3-formyl - 4 - oxo - 4 H - py rid o [ 1 , 2 - a ] p y rim idin - 2 - yl sul fanyl ) ac eta te } (CAS No. 329265567) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, Methyl {3-formyl} {acetate derivative} is poised to play an important role in shaping the future of medicine.